Di-n-butyl phthalate-d4
Di-n-butyl phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
93952-11-5
VCID:
VC0122566
InChI:
InChI=1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3/i7D,8D,9D,10D
SMILES:
CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC
Molecular Formula:
C16H22O4
Molecular Weight:
282.37 g/mol
Di-n-butyl phthalate-d4
CAS No.: 93952-11-5
Reference Standards
VCID: VC0122566
Molecular Formula: C16H22O4
Molecular Weight: 282.37 g/mol
| CAS No. | 93952-11-5 |
|---|---|
| Product Name | Di-n-butyl phthalate-d4 |
| Molecular Formula | C16H22O4 |
| Molecular Weight | 282.37 g/mol |
| IUPAC Name | dibutyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3/i7D,8D,9D,10D |
| Standard InChIKey | DOIRQSBPFJWKBE-ULDPCNCHSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCCC)C(=O)OCCCC)[2H])[2H] |
| SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC |
| Canonical SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)OCCCC |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1,2-Dibutyl Ester-d4; Phthalic Acid Dibutyl Ester-d4; Bis-n-butyl Phthalate-d4; Butyl Phthalate-d4; DBP; Di(n-butyl) 1,2-Benzenedicarboxylate-d4; Di-n-butyl Phthalate-d4; Dibutyl o-Phthalate-d4; Elaol-d4; Ergoplast Genop |
| PubChem Compound | 16213410 |
| Last Modified | Nov 12 2021 |
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